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Compound of Interest

D-Galactose-4-0O-sulfate sodium
Compound Name: |
salt

Cat. No.: B570431

Essential Safety and Handling of D-Galactose-4-O-
sulfate Sodium Salt

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with D-Galactose-4-O-sulfate sodium salt (CAS No.
125113-68-0). The following procedures are designed to ensure safe handling, storage, and
disposal of this compound in a laboratory setting.

Immediate Safety and Hazard Information

D-Galactose-4-O-sulfate sodium salt is a white, crystalline powder that is soluble in water.[1]
While it is not classified as a hazardous substance under GHS, its toxicological properties have
not been fully investigated.[2][3] Therefore, it is imperative to handle this chemical with
appropriate care, assuming it may be a potential irritant. The primary physical hazard is the
formation of dust during handling.[2][4][5] This substance is intended for research use only.[6]

[7]
Key safety precautions include:

» Working in a well-ventilated area, preferably a fume hood, to minimize inhalation of dust.[4]

[8]

e Avoiding all direct contact with eyes, skin, and clothing.[4][8]
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e Preventing dust formation and accumulation.[2][4][9]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the final and most critical barrier
against potential exposure. The following table summarizes the required PPE for handling D-
Galactose-4-O-sulfate sodium salt.
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Protection Type

Equipment

Specification and Use Case

Eye and Face Protection

Safety Goggles or a Face
Shield

Chemical splash goggles
should be worn at all times to
protect the eyes.[10][11] A face
shield is recommended when
there is a significant risk of
splashing.[12][13]

Hand Protection

Chemical-Resistant Gloves

Wear impermeable gloves
(e.g., nitrile).[4] Inspect gloves
for any damage before use
and utilize proper glove
removal techniques to avoid

skin contact.[2]

Body Protection

Laboratory Coat or Coveralls

A standard lab coat is required
to protect skin and clothing.[8]
[10] For larger quantities or
tasks with a higher risk of
spillage, chemical-resistant

coveralls may be necessary.

Respiratory Protection

N95/FFP2 Respirator or higher

Not typically required if work is
conducted in a well-ventilated
area like a chemical fume
hood.[2] However, if dust is
generated and ventilation is
inadequate, a NIOSH-
approved N95 respirator or
equivalent should be used.[12]
[14]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety. The following

step-by-step protocols and workflow diagrams provide clear guidance for operational

procedures.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.echemi.com/sds/d-galactose-4-sulfate-sodium-salt-pd180824101035.html
https://www.cdhfinechemical.com/images/product/msds/193_2062974130_D-Galactose-CASNO-59-23-4-MSDS.pdf
https://www.echemi.com/produce/pr23042510141-d-galactose-4-o-sulphate-sodium-salt.html
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.cdhfinechemical.com/images/product/msds/193_2062974130_D-Galactose-CASNO-59-23-4-MSDS.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://datasheets.scbt.com/sc-202564.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for Safe Handling

The following diagram illustrates the complete workflow for safely managing D-Galactose-4-O-
sulfate sodium salt, from initial preparation to final disposal.
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Caption: Workflow for handling D-Galactose-4-O-sulfate sodium salt.
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Step-by-Step Handling Protocol

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.
o Ensure a chemical fume hood or other suitable ventilated enclosure is operational.
o Assemble all necessary PPE as detailed in the table above.

e Handling:

[e]

Wear all required PPE before entering the handling area.

o

Handle the solid material carefully to prevent the formation of dust clouds.[14]

[¢]

If creating solutions, add the powder to the solvent slowly.

[e]

Keep the container tightly sealed when not in use.[2]
o Storage:
o Store the compound in a cool, dry, and well-ventilated place.[2]
o Keep it away from incompatible materials such as strong oxidizing agents.[9]

o Some suppliers recommend storing the material at temperatures below -15°C under an
inert gas like nitrogen.[1]

Accidental Release Measures
e Minor Spills:

o Ensure the area is well-ventilated.

o Wearing appropriate PPE, gently sweep up the spilled solid material.[2] Avoid any actions
that could generate dust.
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o Place the collected material into a suitable, sealed container labeled for chemical waste.[2]
[14]

o Clean the spill area with soap and water.

e Environmental Precautions: Do not allow the chemical to enter drains, sewers, or waterways.

[2]14]

Disposal Plan

o Waste Collection:

o All unused or waste D-Galactose-4-O-sulfate sodium salt should be collected in a
clearly labeled, sealed container.

o Any materials contaminated with the compound, such as gloves, weigh boats, and paper
towels, must also be collected as chemical waste.

o Disposal Procedure:

o Chemical waste must be disposed of through a licensed and approved waste disposal
company.[2]

o Do not mix with other waste streams unless explicitly permitted.

o Follow all applicable federal, state, and local environmental regulations for chemical
disposal.[3][9] Contaminated packaging should be disposed of in the same manner as the
unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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